5-Bromo-4-(difluoromethyl)-1,3-dimethylpyrazole

• IUPAC Name: 5-bromo-4-(difluoromethyl)-1,3-dimethylpyrazole
• InChI: InChI=1S/C6H7BrF2N2/c1-3-4(6(8)9)5(7)11(2)10-3/h6H,1-2H3
• InChI Key: XHHVFZNXLLVLDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(F)F)Br)C
• Molecular Formula: C6H7BrF2N2
• Molecular Weight: 225.03 g/mol

Description

5-Bromo-4-(difluoromethyl)-1,3-dimethylpyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as 'BDFMP' and has been extensively studied for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of BDFMP is not fully understood, but it is believed to act as an inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase. These enzymes are involved in the production of inflammatory mediators, and inhibition of their activity may have anti-inflammatory effects.
Biochemical and Physiological Effects:
BDFMP has been shown to have several biochemical and physiological effects, including its ability to inhibit the activity of COX-2 and lipoxygenase. It has also been shown to have antioxidant properties and may help protect against oxidative stress. BDFMP has been studied for its potential use in the treatment of cancer and other diseases, as it may have anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDFMP is its unique chemical structure, which makes it a useful building block in the synthesis of other compounds. It has also been shown to have potential therapeutic applications, which makes it an attractive target for drug development. However, one limitation of BDFMP is its relatively low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on BDFMP. One area of interest is its potential use in the treatment of cancer and other diseases. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Another area of interest is the synthesis of new compounds using BDFMP as a building block. This may lead to the development of new drugs and other useful compounds. Overall, BDFMP is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of BDFMP involves several steps, including the reaction of 3,5-dimethylpyrazole with bromine and difluoromethyl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as acetonitrile. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

BDFMP has several potential applications in scientific research, including its use as a building block in the synthesis of other compounds. It has been used in the development of new drugs and as a precursor in the synthesis of various pyrazole derivatives. BDFMP has also been studied for its potential use in the treatment of cancer and other diseases.